Cas no 2229210-57-3 (tert-butyl N-{2-amino-2-[2-(dimethylamino)-1,3-thiazol-5-yl]ethyl}carbamate)

• Product Name: tert-butyl N-{2-amino-2-[2-(dimethylamino)-1,3-thiazol-5-yl]ethyl}carbamate
• CAS No: 2229210-57-3
• MF: C₁₂H₂₂N₄O₂S
• MW: 286.393681049347
• CID: 6568861
• PubChem ID: 165621224
• Update Time: 2025-07-28

tert-butyl N-{2-amino-2-[2-(dimethylamino)-1,3-thiazol-5-yl]ethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2229210-57-3
• tert-butyl N-{2-amino-2-[2-(dimethylamino)-1,3-thiazol-5-yl]ethyl}carbamate
• EN300-1898557

• Inchi： 1S/C12H22N4O2S/c1-12(2,3)18-11(17)15-6-8(13)9-7-14-10(19-9)16(4)5/h7-8H,6,13H2,1-5H3,(H,15,17)
• InChI Key： JLVMJCKFUOGQBK-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1C(CNC(=O)OC(C)(C)C)N)N(C)C

Computed Properties

• Exact Mass: 286.14634713g/mol
• Monoisotopic Mass: 286.14634713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 109Ų

Additional information on tert-butyl N-{2-amino-2-[2-(dimethylamino)-1,3-thiazol-5-yl]ethyl}carbamate

Introduction to Tert-butyl N-{2-amino-2-[2-(dimethylamino)-1,3-thiazol-5-yl]ethyl}carbamate (CAS No. 2229210-57-3)

Tert-butyl N-{2-amino-2-[2-(dimethylamino)-1,3-thiazol-5-yl]ethyl}carbamate, with the chemical formula corresponding to its CAS number 2229210-57-3, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable subject of study for researchers exploring novel therapeutic agents.

The molecular structure of tert-butyl N-{2-amino-2-[2-(dimethylamino)-1,3-thiazol-5-yl]ethyl}carbamate incorporates several key functional groups that contribute to its unique properties. The presence of a carbamate moiety and a thiazole ring are particularly noteworthy, as these structural elements are frequently associated with biological activity. The carbamate group, in particular, is known for its ability to act as a pharmacophore in various drug molecules, contributing to interactions with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in the development of new drugs. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, is a common structural motif in biologically active compounds. Its incorporation into tert-butyl N-{2-amino-2-[2-(dimethylamino)-1,3-thiazol-5-yl]ethyl}carbamate suggests potential interactions with biological receptors or enzymes, which could be exploited for therapeutic purposes.

The dimethylamino group attached to the thiazole ring further enhances the compound's potential biological activity. Dimethylamine is known to modulate the pharmacokinetic properties of drug molecules and can influence their binding affinity to biological targets. This structural feature may contribute to the compound's efficacy and selectivity in biological systems.

In the context of current research, tert-butyl N-{2-amino-2-[2-(dimethylamino)-1,3-thiazol-5-yl]ethyl}carbamate has been studied for its potential applications in the treatment of various diseases. For instance, its structural similarity to known bioactive molecules has led researchers to investigate its role in modulating inflammatory pathways. Inflammatory processes are implicated in numerous chronic diseases, making this compound a candidate for further exploration as an anti-inflammatory agent.

Additionally, the compound's ability to interact with biological targets has prompted investigations into its potential as an antimicrobial agent. Antimicrobial resistance remains a significant global health challenge, and novel compounds like tert-butyl N-{2-amino-2-[2-(dimethylamino)-1,3-thiazol-5-yl]ethyl}carbamate offer promising leads for developing new antibiotics or alternative therapies.

The synthesis and characterization of this compound have been subjects of interest in synthetic organic chemistry. The multi-step synthesis involves key reactions such as nucleophilic substitution and condensation reactions, which are well-established in the preparation of heterocyclic compounds. The use of advanced synthetic techniques has allowed researchers to optimize the yield and purity of tert-butyl N-{2-amino-2-[2-(dimethylamino)-1,3-thiazol-5-yl]ethyl}carbamate, facilitating further studies on its biological activity.

Efforts have been made to evaluate the pharmacological properties of this compound through both in vitro and in vivo studies. In vitro assays have provided initial insights into its interactions with various biological targets, while preclinical studies are ongoing to assess its safety and efficacy in animal models. These studies are crucial for determining the potential therapeutic applications of tert-butyl N-{2-amino-2-[2-(dimethylamino)-1,3-thiazol-5-yl]ethyl}carbamate and guiding future clinical development.

The integration of computational methods into drug discovery has also played a significant role in studying this compound. Molecular modeling techniques have been used to predict how tert-butyl N-{2-amino-2-[2-(dimethylamino)-1,3-thiazol-5-yl]ethyl}carbamate interacts with biological targets at the molecular level. These predictions have guided experimental efforts and provided valuable insights into optimizing its structure for improved bioactivity.

In conclusion, tert-butyl N-{2-amino-2-[2-(dimethylamino)-1,3-thiazol-5-yl]ethyl}carbamate (CAS No. 2229210-57-3) represents a promising candidate for further research in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive molecule for developing new therapeutic agents. Continued investigation into its pharmacological properties will be essential for realizing its full potential in medicine.